Cas no 1006451-21-3 (1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1006451-21-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 3059051
• PubChem ID: 19619886
• Update Time: 2025-04-21

1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid
• 1-sec-butyl-1H-pyrazole-3-carboxylic acid
• 1-(SEC-BUTYL)PYRAZOLE-3-CARBOXYLIC ACID
• 1006451-21-3
• EN300-77602
• 1-butan-2-ylpyrazole-3-carboxylic acid
• AKOS000308832
• MFCD06805219
• BBL040286
• STK350113
• 1-(sec-Butyl)-1H-pyrazole-3-carboxylicacid
• 1-(sec-Butyl)-1H-pyrazole-3-carboxylic acid
• CS-0261195

• MDL： MFCD06805219
• Inchi： 1S/C8H12N2O2/c1-3-6(2)10-5-4-7(9-10)8(11)12/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： YDAUCZLFEXQTRK-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(C(C)CC)N=1)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 308.9±15.0 °C at 760 mmHg
• Flash Point: 140.6±20.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(butan-2-yl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)